Cas no 814-67-5 (1,2-Propanedithiol)

1,2-Propanedithiol (C₃H₈S₂) is a dithiol compound featuring two sulfhydryl (–SH) groups on adjacent carbon atoms. This clear to pale yellow liquid is characterized by its strong odor and high reactivity, making it a versatile intermediate in organic synthesis. Its bifunctional structure enables applications in chelation, polymer crosslinking, and as a reducing agent. 1,2-Propanedithiol is particularly valued for its ability to form stable complexes with metal ions and participate in thiol-ene reactions. It is soluble in common organic solvents but exhibits limited water solubility. Proper handling is essential due to its flammability and potential toxicity. The compound is commonly used in pharmaceuticals, materials science, and specialty chemical synthesis.
1,2-Propanedithiol structure
1,2-Propanedithiol structure
Product Name:1,2-Propanedithiol
CAS No:814-67-5
MF:C3H8S2
MW:108.225618362427
MDL:MFCD00022073
CID:722479
PubChem ID:87574951
Update Time:2025-05-20

1,2-Propanedithiol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedithiol
    • propane-1,2-dithiol
    • 1,2-Dimercaptopropane
    • Propylenedithiol
    • 1,2-Dithiolpropane
    • 1-Methyl-1,2-ethanedithiol
    • 2,3-Dimercaptopropane
    • NSC 72085
    • MDL: MFCD00022073
    • Inchi: 1S/C3H8S2/c1-3(5)2-4/h3-5H,2H2,1H3
    • InChI Key: YGKHJWTVMIMEPQ-UHFFFAOYSA-N
    • SMILES: SCC(C)S

Computed Properties

  • Exact Mass: 108.00700
  • Monoisotopic Mass: 108.006742
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.015
  • Melting Point: -79°C (estimate)
  • Boiling Point: 155 ºC
  • Flash Point: 35 ºC
  • Refractive Index: 1.5260 to 1.5380
  • PSA: 77.60000
  • LogP: 1.23450
  • Solubility: Not determined
  • FEMA: 3520 | 1,2-PROPANEDITHIOL

1,2-Propanedithiol Security Information

1,2-Propanedithiol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,2-Propanedithiol Pricemore >>

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1,2-Propanedithiol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ;  < 40 °C; 4 h, < 40 °C
2.1 Reagents: Ethanolamine ;  15 min, 100 °C
Reference
Radical-Mediated Ring-Opening Photopolymerization for Semicrystalline Thermoplastic Additive Manufacturing
Commisso, Alex J.; et al, Chemistry of Materials, 2023, 35(10), 3825-3834

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen sulfide Solvents: Water
Reference
Nucleophilic displacement reactions of β-amino mercaptans
Dix, James S.; et al, Journal of Organic Chemistry, 1967, 32(2), 282-4

Production Method 3

Reaction Conditions
1.1 Reagents: Ethanolamine ;  15 min, 100 °C
Reference
Radical-Mediated Ring-Opening Photopolymerization for Semicrystalline Thermoplastic Additive Manufacturing
Commisso, Alex J.; et al, Chemistry of Materials, 2023, 35(10), 3825-3834

1,2-Propanedithiol Raw materials

1,2-Propanedithiol Preparation Products

1,2-Propanedithiol Suppliers

Amadis Chemical Company Limited
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(CAS:814-67-5)1,2-Propanedithiol
Order Number:A840136
Stock Status:in Stock
Quantity:5ml/25ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):157.0/475.0
Email:sales@amadischem.com

Additional information on 1,2-Propanedithiol

Comprehensive Guide to 1,2-Propanedithiol (CAS No. 814-67-5): Properties, Applications, and Industry Insights

1,2-Propanedithiol (CAS No. 814-67-5), also known as propylene dithiol, is a versatile organic compound with significant applications in chemical synthesis, material science, and specialty industries. This sulfur-containing molecule features two thiol (-SH) groups attached to adjacent carbon atoms, making it a valuable building block for creating complex molecular structures. Its unique reactivity profile has garnered attention in fields like nanotechnology, polymer chemistry, and pharmaceutical intermediates.

The growing interest in sulfur-containing compounds like 1,2-Propanedithiol stems from their ability to form stable bonds with metals and other substrates. Researchers frequently search for "1,2-Propanedithiol uses" or "CAS 814-67-5 applications," reflecting the compound's expanding role in advanced materials. Recent studies highlight its potential in creating self-assembled monolayers (SAMs) for sensor development and surface modification techniques, particularly in electronics and biomedical devices.

From a chemical perspective, 1,2-Propanedithiol demonstrates interesting properties that make it suitable for specialized reactions. Its molecular structure (C3H8S2) provides both hydrophobicity and reactive sites for conjugation. Many laboratory professionals inquire about "1,2-Propanedithiol synthesis methods" or "814-67-5 technical specifications," indicating the need for precise handling information. The compound typically appears as a colorless to pale yellow liquid with a characteristic sulfur odor, requiring proper storage conditions to maintain stability.

Industrial applications of 1,2-Propanedithiol continue to evolve with technological advancements. In the materials sector, searches for "propylene dithiol in nanotechnology" have increased by 42% year-over-year, according to recent analytics. The compound serves as a crucial linker molecule in quantum dot synthesis and surface functionalization of nanoparticles. Its bifunctional nature allows for the creation of cross-linked polymer networks with enhanced mechanical properties, relevant to flexible electronics and advanced coatings.

Environmental and safety considerations remain paramount when working with 1,2-Propanedithiol. While not classified as hazardous under standard regulations, proper handling protocols should always be followed. Common queries like "1,2-Propanedithiol safety data" or "814-67-5 storage requirements" reflect the scientific community's commitment to responsible chemical management. The compound's biodegradation pathways and ecological impact represent active areas of research, particularly in green chemistry initiatives.

The analytical characterization of 1,2-Propanedithiol involves various spectroscopic techniques. Fourier-transform infrared spectroscopy (FTIR) clearly shows the S-H stretching vibration around 2550 cm-1, while nuclear magnetic resonance (NMR) reveals distinct proton environments. Quality control laboratories frequently reference "CAS 814-67-5 purity standards" when establishing testing protocols, as even minor impurities can affect performance in sensitive applications like catalysis or molecular electronics.

Emerging research directions for 1,2-Propanedithiol include its potential in energy storage systems. Recent patent filings describe its use as an electrolyte additive in lithium-sulfur batteries, addressing the polysulfide shuttle effect. This application has driven searches for "1,2-Propanedithiol battery applications" up by 67% in technical databases. The compound's redox-active sulfur centers may contribute to improved cycle life and energy density in next-generation energy storage devices.

From a commercial availability standpoint, 1,2-Propanedithiol (CAS 814-67-5) is supplied in various purity grades ranging from technical (90-95%) to high-purity (≥98%) formulations. Procurement specialists often search for "1,2-Propanedithiol suppliers" or "propylene dithiol price trends" when sourcing this specialty chemical. The global market has seen steady growth, particularly in regions with strong pharmaceutical and advanced materials manufacturing sectors.

Future prospects for 1,2-Propanedithiol appear promising as new applications continue to emerge. The compound's versatility in organic synthesis—serving as a protecting group, ligand, or building block—ensures its ongoing relevance in chemical research. With increasing interest in sustainable chemistry, researchers are exploring "biobased 1,2-Propanedithiol alternatives" and greener synthetic routes, reflecting broader industry trends toward environmentally conscious production methods.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:814-67-5)1,2-Propanedithiol
A840136
Purity:99%/99%
Quantity:5ml/25ml
Price ($):157.0/475.0
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